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Compound of Interest |

Compound Name: (Dimethylamino)methanol
CAS No.: 14002-21-2
Cat. No.: B078633
. J

CAS: 14002-21-2 | Formula: C3HONO[1][2]

Executive Summary & Immediate Directive

(Dimethylamino)methanol is a hemiaminal, chemically distinct from the stable alcohol N,N-
dimethylethanolamine (DMAE).[1][2] Unlike standard solvents, this compound is hydrolytically
unstable.[1][2][3] Upon contact with water, acids, or heat, it reverts to its precursors:
Formaldehyde (a carcinogen) and Dimethylamine (a flammable, corrosive gas).[1][2]

Core Disposal Directive:

DO NOT dispose of down the drain.[2][3]

DO NOT mix with acidic waste streams (Risk of exothermic reaction and toxic gas release).

[2][3]

DO NOT mix with oxidizers (Risk of fire/explosion).[2][3]

MANDATORY: Segregate into a Basic Organic Waste stream (pH > 9) to inhibit hydrolysis
and stabilize the hemiaminal structure until incineration.[2][3]

Chemical Profile & Hazard Assessment
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As a Senior Application Scientist, it is critical to understand that you are not managing a static

liquid, but a chemical equilibrium.[1][2]

The Hemiaminal Equilibrium

(Dimethylamino)methanol exists in a reversible equilibrium.[2][3] In the presence of moisture

or acid, the equilibrium shifts to the right, releasing toxic components:

o (Dimethylamino)methanol (Hemiaminal)[1][2]

e (Dimethylamino)amine (Flammable, Corrosive)[1][2][4][5]

e Formaldehyde (Carcinogen, Sensitizer)[1][2]

ot pecificat

Property

Specification

Operational Implication

Physical State

Colorless to pale yellow liquid

Visually indistinguishable from

common solvents.[1][2][3]

Flash Point

~40-55 °C (Estimated)

Flammable Liquid. Ground all

containers during transfer.[1][2]

[3]

pH (Agqueous)

Basic (> 10)

Corrosive. Causes severe skin
and eye burns.[2][3]

Stability

Unstable (Hydrolytic)

Decomposes in water/acid.[1]

[2][3] Releases formaldehyde.
[11[2][3]

Incompatibility

Acids, Oxidizers, Isocyanates

Violent Reaction Risk. Strict

segregation required.[1][2]

RCRA Codes

D001 (Ignitable), D002
(Corrosive), U122*

Potential U122
(Formaldehyde) if

decomposition occurs.[1][2]

Step-by-Step Disposal Protocol
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Phase 1: Pre-Disposal Stabilization

Objective: Prevent the reversion to formaldehyde and dimethylamine vapors before final
destruction.[2]

e pH Verification: Ensure the waste matrix is alkaline (pH 9-11).[2][3] If the waste is part of a
reaction mixture that has become acidic, carefully neutralize it with a dilute base (e.g.,
Sodium Hydroxide 1M) in an ice bath to prevent thermal runaway.[2]

e Scavenging (Optional but Recommended): If the waste contains significant free
formaldehyde, treat with a specific scavenger (e.g., dilute agueous ammonia or sodium
bisulfite) only if the protocol has been validated for your specific mixture.[2] Otherwise, rely
on pH stabilization.[1][2][3]

Phase 2: Containerization[1][2]

o Material Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1][2][3]
Avoid metal containers (aluminum/zinc) due to the corrosive amine nature.[2][3]

e Headspace: Leave at least 10-15% headspace.[1][2][3] If hydrolysis occurs, gas generation
(dimethylamine/formaldehyde) can pressurize the vessel.[2]

e Venting: Use a vented cap (e.g., circumvention venting caps) if the waste is suspected to be
actively off-gassing.[1][2][3]

Phase 3: Segregation & Labeling[1][2]

o Stream Selection: Classify as "Flammable, Corrosive, Basic Organic Waste."[1][2][3]

e Labeling:

o

Primary Name: (Dimethylamino)methanol Waste.[2][3]

o

Constituents: List "(Dimethylamino)methanol," "Formaldehyde,"” and "Dimethylamine."[1]

[2]

o

Hazard Warnings: Flammable, Corrosive, Carcinogen.[1][2]
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Phase 4: Final Disposal (Handoff)[1][2]

o Method: The only acceptable final disposal method is High-Temperature Incineration with
scrubber systems (to handle nitrogen oxides and complete formaldehyde destruction).[2][3]

e Transport: Ensure the waste manifest declares the potential for formaldehyde release.[2][3]

Operational Workflow (Decision Tree)

The following diagram outlines the logical flow for handling (Dimethylamino)methanol waste,

emphasizing the critical segregation from acids.
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Waste Generation:

(Dimethylamino)methanol

Analyze Chemical State:
Pure vs. Mixture

Reaction Mixture

Is the Mixture Acidic?
(PH < 7)

Yes (High Risk of Gas) Pure Chemical

CRITICAL STEP:
Neutralize with dilute Base No (Already Basic)
(Ice Bath)

Stream A: Basic/Neutral
Organic Waste

Segregation Check:
NO Oxidizers
NO Acids

'

Containerization:
HDPE Drum + Vented Cap
Label: Flammable/Corrosive

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and stabilization of hemiaminal waste streams.
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Emergency Procedures
Spill Management

e Evacuate: Clear the area immediately. Formaldehyde and amine vapors are respiratory
irritants.[2][3]

o PPE: Wear a full-face respirator with multi-gas cartridges (Organic Vapor + Formaldehyde),
butyl rubber gloves, and a lab coat.[1][2][3]

o Containment: Do not use standard paper towels. Use commercial amine neutralizers or
vermiculite.[2][3]

o Neutralization: If safe, cover the spill with a weak acid neutralizer (e.g., citric acid powder)
very slowly to minimize amine vapors, then absorb.[1][2] Warning: This will release heat.[2]

[3]

Exposure Response[1][2][3][6][7]

o Skin Contact: Rinse immediately with water for 15 minutes.[2][3] The amine component
penetrates skin rapidly.[2][3]

 Inhalation: Move to fresh air. Seek medical attention immediately due to potential
formaldehyde sensitization and pulmonary edema risk.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. chembk.com [chembk.com]

¢ 5. Dimethylamine - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
(Dimethylamino)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078633#dimethylamino-methanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemsrc.com/en/cas/4472-41-7_178481.html
https://www.echemi.com/products/pid_Seven43208-nnnn-tetramethyldiaminomethane.html
https://www.fishersci.com/store/msds?partNumber=AC116182500&productDescription=N+N-DIMETHYLETHANOLAMINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/products/pid_Seven43208-nnnn-tetramethyldiaminomethane.html
https://www.fishersci.com/store/msds?partNumber=AC116182500&productDescription=N+N-DIMETHYLETHANOLAMINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.epa.gov/rcra
https://www.chemsrc.com/en/cas/4472-41-7_178481.html
https://www.echemi.com/products/pid_Seven43208-nnnn-tetramethyldiaminomethane.html
https://www.benchchem.com/product/b078633?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/4472-41-7_178481.html
https://www.echemi.com/products/pid_Seven43208-nnnn-tetramethyldiaminomethane.html
https://www.fishersci.com/store/msds?partNumber=AC116182500&productDescription=N+N-DIMETHYLETHANOLAMINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://chembk.com/en/chem/Dimethylamine
https://en.wikipedia.org/wiki/Dimethylamine
https://www.benchchem.com/product/b078633#dimethylamino-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b078633#dimethylamino-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b078633#dimethylamino-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b078633#dimethylamino-methanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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